(3-Amino-4-nitro-phenyl)-carbamic acid ethyl ester

• Molecular Formula: C9H11N3O4
• Molecular Weight: 225.20 g/mol
• IUPAC Name: ethyl N-(3-amino-4-nitrophenyl)carbamate
• InChI: InChI=1S/C9H11N3O4/c1-2-16-9(13)11-6-3-4-8(12(14)15)7(10)5-6/h3-5H,2,10H2,1H3,(H,11,13)
• InChI Key: YBJQHJQXQPPCGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC(=C(C=C1)[N+](=O)[O-])N

Description

(3-Amino-4-nitro-phenyl)-carbamic acid ethyl ester is a useful research compound. Its molecular formula is C9H11N3O4 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-nitro-benzene-1,3-diamine (1.6 g) in acetonitrile (20 mL) was added NaHCO3 (1 g) and ethyl chloroformate (1.0 mL). The mixture was heated at 75° C. with stirring overnight. Cooled to ambient temperature, the mixture was diluted by water and extracted twice with ethyl acetate. Combined organics were dried over Na2SO4, filtered, and concentrated to give crude yellow solid. Trituration from dichloromethane afforded (3-amino-4-nitro-phenyl)-carbamic acid ethyl ester: 1H NMR (400 MHz, CD3OD) 7.9 (d, 1H), 7.3 (s, 1H), 6.5 (d, 1H), 4.2 (q, 2H), 1.3 (t, 3H).